What is the chemical structure of Paniculoside II?
What is the chemical structure of Paniculoside II?
For Researchers, Scientists, and Drug Development Professionals
Abstract
Paniculoside II, also known as Picroside II or 6-Vanilloylcatalpol, is an iridoid glycoside that stands as one of the principal bioactive constituents of Picrorhiza kurroa Royle ex Benth., a perennial herb native to the Himalayan region.[1] This document provides a detailed technical overview of the chemical structure, physicochemical properties, and spectroscopic data of Paniculoside II. Furthermore, it outlines key experimental protocols for its isolation and biological evaluation, and visualizes its interaction with the nuclear factor-kappa B (NF-κB) signaling pathway, a critical target in inflammation and immune regulation. This guide is intended to serve as a comprehensive resource for researchers engaged in natural product chemistry, pharmacology, and drug development.
Chemical Structure and Identification
Paniculoside II is characterized by a core catalpol (B1668604) structure, which is an iridoid, esterified with a vanilloyl group at the C-6 position and linked to a glucose moiety at the C-1 position.[2][3]
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IUPAC Name: [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.0²,⁴]dec-7-en-5-yl] 4-hydroxy-3-methoxybenzoate[4]
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Synonyms: Picroside II, 6-Vanilloylcatalpol, Vanilloyl catalpol[1][5]
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CAS Number: 39012-20-9[5]
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SMILES: COC1=C(C=CC(=C1)C(=O)O[C@H]2[C@@H]3C=CO--INVALID-LINK--O[C@H]5--INVALID-LINK--CO)O)O">C@@HO)O[4][6]
Quantitative Data
Physicochemical Properties
The physicochemical properties of Paniculoside II have been determined through various experimental methods. Its negative log P value indicates a hydrophilic nature.[7][8]
| Property | Value | Method | Reference(s) |
| Melting Point | 130 - 135 °C | Not Specified | [7][8] |
| Log P | -0.09675 | Shake Flask Method | [7][8] |
| pKa | 7.80 | UV-Visible Spectrophotometry | [7][8] |
| Solubility | |||
| Water | 2.46 mg/mL | Not Specified | [7][9] |
| Linseed Oil | 71.46 mg/mL | Not Specified | [7][9] |
| Transcutol P | 907.80 mg/mL | Not Specified | [7][9] |
| Labrasol | 535.90 mg/mL | Not Specified | [7][9] |
| DMSO | 100 mg/mL (195.13 mM) | Not Specified | [1] |
| Powder Flow Properties | |||
| Bulk Density | 0.149 g/mL | Not Specified | [7][8] |
| Tapped Density | 0.248 g/mL | Not Specified | [7][8] |
| Hausner Ratio | 1.66 | Calculated | [7][8] |
| Compressibility Index | 39.99% | Calculated | [7][8] |
| Angle of Repose | 41.08° | Not Specified | [7][8] |
Spectroscopic Data
The ¹H and ¹³C NMR spectra are critical for the structural confirmation of Paniculoside II. The following data were recorded in DMSO-d₆.
Table 2.1: ¹H NMR Spectral Data of Paniculoside II (DMSO-d₆)
| Proton | Chemical Shift (δ, ppm) | Description |
|---|---|---|
| Aromatic | 7.0 - 7.5 | Aromatic ring protons |
| Aromatic | 6.7 - 6.8 | Two singlets |
| Hydroxyl | 6.3 | Hydroxyl proton |
| Alkene | 4.7 | Singlet |
| Methoxy | 3.71 | Singlet |
Table 2.2: ¹³C NMR Spectral Data of Paniculoside II (DMSO-d₆)
| Position | Chemical Shift (δ, ppm) | Position | Chemical Shift (δ, ppm) |
|---|---|---|---|
| 1 | 93.69 | 1' | 98.71 |
| 3 | 141.03 | 2' | 73.18 |
| 4 | 101.56 | 3' | 76.53 |
| 5 | 37.72 | 4' | 69.75 |
| 6 | 81.56 | 5' | 76.99 |
| 7 | 64.08 | 6' | 60.81 |
| 8 | 59.98 | Vanilloyl Moiety | |
| 9 | 45.42 | 1'' | 119.98 |
| 10 | 60.33 | 2'' | 115.11 |
| 11 | 55.71 | 3'' | 147.28 |
| C=O | 165.12 | 4'' | 150.92 |
| 5'' | 111.96 |
| | | 6'' | 122.98 |
High-resolution mass spectrometry data confirms the elemental composition of Paniculoside II. LC-MS/MS analysis provides characteristic fragmentation patterns useful for identification.
Table 3: LC-MS/MS Data of Paniculoside II
| Parameter | Value |
|---|---|
| Precursor Ion (m/z) | 513.1603 [M+H]⁺ |
| Collision Energy: 20 V | Relative Abundance |
| 151.0389 | 100 |
| 165.0555 | 26.43 |
| 147.0417 | 7.96 |
| 137.0574 | 7.40 |
| 119.0501 | 6.56 |
| Collision Energy: 40 V | Relative Abundance |
| 151.0383 | 100 |
| 119.0470 | 14.20 |
| 91.0521 | 8.09 |
| 85.0299 | 5.25 |
| 123.0466 | 4.89 |
Data sourced from PubChem CID 11944602.[4]
Experimental Protocols
Isolation of Paniculoside II from Picrorhiza kurroa
This protocol describes the extraction and purification of Paniculoside II from the dried rhizomes of P. kurroa.
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Extraction:
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Grind dried rhizomes of P. kurroa into a coarse powder.
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Macerate or reflux the powdered material with methanol (B129727) (e.g., 500 g of powder in 1 L of methanol).
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Concentrate the methanolic extract under reduced pressure to obtain a crude residue.
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Column Chromatography:
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Prepare a silica (B1680970) gel (60-120 mesh) column.
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Load the crude residue onto the column.
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Elute the column with a solvent gradient of increasing polarity, starting with chloroform (B151607) (CHCl₃) and gradually increasing the proportion of methanol (MeOH).
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Collect fractions (e.g., 200 mL each) and monitor by Thin Layer Chromatography (TLC).
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The fractions containing Paniculoside II typically elute with a CHCl₃:MeOH mixture (e.g., 90:10).
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Preparative RP-HPLC (for high purity):
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Further purify the enriched fractions using a preparative reversed-phase C18 column.
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Use a mobile phase gradient of water and acetonitrile (B52724). An example gradient is: 15% acetonitrile for 15 min, ramp to 22% acetonitrile over 2 min, hold for 13 min, then return to 15% acetonitrile.
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Monitor the elution at 270 nm. Paniculoside II typically elutes at a retention time of approximately 20-21 minutes under these conditions.
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Collect the corresponding peak fraction.
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Final Processing:
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Evaporate the organic solvent from the collected fraction under reduced pressure.
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Lyophilize the remaining aqueous solution to obtain pure, solid Paniculoside II.
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Confirm the structure and purity using NMR and HPLC analysis.
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Determination of Log P (Shake-Flask Method)
This protocol outlines the "gold standard" shake-flask method for determining the octanol-water partition coefficient (Log P).[5][9]
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Preparation:
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Prepare a phosphate (B84403) buffer solution (e.g., 0.01 M, pH 7.4).
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Saturate 1-octanol (B28484) with the buffer and, separately, the buffer with 1-octanol by shaking them together for 24 hours and allowing the phases to separate.
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Prepare a stock solution of Paniculoside II in a suitable solvent (e.g., 10 mM in DMSO).
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Partitioning:
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Add a small volume of the Paniculoside II stock solution to a vessel containing a known volume of the pre-saturated 1-octanol and pre-saturated buffer.
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Cap the vessel and shake vigorously for a set period (e.g., 1-2 hours) to allow for partitioning equilibrium to be reached.
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Centrifuge the vessel to ensure complete separation of the two phases.
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Quantification:
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Carefully withdraw an aliquot from both the 1-octanol and the aqueous phase.
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Determine the concentration of Paniculoside II in each aliquot using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.
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Calculation:
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Calculate the partition coefficient (P) using the formula: P = [Concentration in 1-octanol] / [Concentration in aqueous buffer]
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The Log P is the base-10 logarithm of P: Log P = log₁₀(P).
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NF-κB Luciferase Reporter Assay
This protocol is used to quantify the inhibitory effect of Paniculoside II on the NF-κB signaling pathway.
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Cell Culture and Transfection:
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Culture a suitable cell line (e.g., HEK293T or HeLa) in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin.
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Seed cells into a 96-well plate at an appropriate density (e.g., 2 x 10⁴ cells/well) and allow them to adhere overnight.
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Co-transfect the cells with a plasmid containing the firefly luciferase gene under the control of an NF-κB response element and a control plasmid (e.g., Renilla luciferase) for normalization, using a suitable transfection reagent.
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Treatment and Stimulation:
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After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of Paniculoside II or a vehicle control (e.g., DMSO).
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Pre-incubate the cells with the compound for 1-2 hours.
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Induce NF-κB activation by adding a stimulant (e.g., TNF-α at 10-20 ng/mL or LPS) to the wells (except for the unstimulated negative control).
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Incubate for an additional 6-8 hours.
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Cell Lysis and Luminescence Measurement:
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Remove the medium and wash the cells gently with PBS.
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Add Passive Lysis Buffer to each well and incubate for 15 minutes at room temperature with gentle shaking to lyse the cells.
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Transfer the cell lysate to an opaque 96-well plate.
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Use a dual-luciferase reporter assay system. Add the firefly luciferase substrate to each well and measure the luminescence using a luminometer.
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Subsequently, add the Stop & Glo® reagent (which quenches the firefly reaction and activates the Renilla luciferase) and measure the Renilla luminescence.
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Data Analysis:
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Normalize the firefly luciferase activity by dividing it by the Renilla luciferase activity for each well.
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Calculate the percentage of NF-κB inhibition for each concentration of Paniculoside II relative to the stimulated control.
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Biological Activity and Signaling Pathways
Paniculoside II exhibits a range of pharmacological activities, including anti-inflammatory, antioxidant, and immunomodulatory effects.[1] A primary mechanism underlying its anti-inflammatory properties is the inhibition of the canonical NF-κB signaling pathway.[1][3] In this pathway, inflammatory stimuli like TNF-α or LPS lead to the activation of the IKK complex, which then phosphorylates the inhibitory protein IκBα. This phosphorylation targets IκBα for ubiquitination and subsequent proteasomal degradation. The degradation of IκBα releases the p50/p65 NF-κB dimer, allowing it to translocate to the nucleus, bind to DNA, and initiate the transcription of pro-inflammatory genes. Paniculoside II has been shown to suppress the activation of this pathway, thereby reducing the expression of inflammatory mediators like TNF-α, IL-1β, and IL-6.[1]
Figure 1. The Canonical NF-κB Signaling Pathway and its inhibition by Paniculoside II.
References
- 1. Picroside II(39012-20-9) 1H NMR spectrum [chemicalbook.com]
- 2. ijbpas.com [ijbpas.com]
- 3. mdpi.com [mdpi.com]
- 4. beilstein-journals.org [beilstein-journals.org]
- 5. researchgate.net [researchgate.net]
- 6. academicjournals.org [academicjournals.org]
- 7. Isolation and HPLC assisted quantification of two iridoid glycoside compounds and molecular DNA fingerprinting in critically endangered medicinal Picrorhiza kurroa Royle ex Benth: implications for conservation - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, DMSO-d6, experimental) (HMDB0001232) [hmdb.ca]
- 9. rsc.org [rsc.org]
